High-resolution solid-state NMR spectroscopy in studies of conversions of hydrocarbons and alcohols on zeolites
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n07ABEH000486
Abstract
The review surveys advances in high-resolution solid-state 1H and 13C NMR spectroscopy applied to studies of conversions of hydrocarbons and alcohols on zeolite catalysts of an acidic nature. The potential of NMR spectroscopy in studies of mechanisms of chemical reactions and analysis of compounds formed in situ is considered. The bibliography includes 134 references.
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